Cas no 1921-90-0 ((E)-2-benzylidenecyclopentanone)

• Product Name: (E)-2-benzylidenecyclopentanone
• CAS No: 1921-90-0
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 840275
• PubChem ID: 1551028
• Update Time: 2025-04-19

(E)-2-benzylidenecyclopentanone Chemical and Physical Properties

Names and Identifiers

• (E)-2-benzylidenecyclopentanone

• Inchi： 1S/C12H12O/c13-12-8-4-7-11(12)9-10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2/b11-9+
• InChI Key： ZFJFROHCPHULKY-PKNBQFBNSA-N
• SMILES： O=C1/C(=C/C2C=CC=CC=2)/CCC1

Computed Properties

• Exact Mass: 172.089
• Monoisotopic Mass: 172.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives